Cas no 74881-77-9 (Phenyl-d5 Isothiocyanate)

• Product Name: Phenyl-d5 Isothiocyanate
• CAS No: 74881-77-9
• MF: C₇H₅NS
• MW: 140.217108488083
• CID: 557258
• PubChem ID: 88545926
• Update Time: 2025-06-14

Phenyl-d5 Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene-d5,isothiocyanato- (9CI)
• PHENYL-D5 ISOTHIOCYANATE
• 74881-77-9
• D98742
• 1-isothiocyanato(?H?)benzene
• SCHEMBL9984289
• pentadeuterophenylisothiocyanate
• 1,2,3,4,5-pentadeuterio-6-isothiocyanatobenzene
• Phenyl-d5 Isothiocyanate

• Inchi： 1S/C7H5NS/c9-6-8-7-4-2-1-3-5-7/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： QKFJKGMPGYROCL-RALIUCGRSA-N
• SMILES： S=C=NC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 140.04565407g/mol
• Monoisotopic Mass: 140.04565407g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phenyl-d5 Isothiocyanate

Comprehensive Guide to Phenyl-d5 Isothiocyanate (CAS No. 74881-77-9): Properties, Applications, and Research Insights

Phenyl-d5 Isothiocyanate (CAS No. 74881-77-9) is a deuterated derivative of phenyl isothiocyanate, a compound widely utilized in analytical chemistry, pharmaceuticals, and biochemical research. The incorporation of five deuterium atoms (d5) enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies, making it a valuable tool for isotopic labeling and tracing experiments. This article delves into the chemical properties, synthetic applications, and research significance of this specialized reagent, while addressing trending topics such as sustainable chemistry and precision medicine.

The molecular structure of Phenyl-d5 Isothiocyanate features a benzene ring with five deuterium atoms, replacing protium at specific positions. This modification reduces background noise in spectroscopic analyses, a critical advantage for researchers studying metabolic pathways or protein interactions. Its CAS number 74881-77-9 ensures unambiguous identification in regulatory and commercial contexts, aligning with the growing demand for traceable reagents in Good Laboratory Practice (GLP) environments.

In pharmaceutical research, Phenyl-d5 Isothiocyanate is frequently employed as a derivatization agent for amino acid analysis. Its ability to form stable thiourea derivatives under mild conditions supports high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) workflows. Recent studies highlight its role in quantifying biomarkers for neurodegenerative diseases, a hot topic in precision diagnostics. Researchers also leverage its isotopic purity (>98% d5) to minimize interference in stable isotope dilution assays (SIDA), a technique gaining traction in clinical metabolomics.

The compound’s synthetic versatility extends to materials science, where it serves as a precursor for functionalized polymers with tailored surface properties. Innovations in click chemistry have further expanded its utility, enabling the development of bioorthogonal probes for live-cell imaging. These applications resonate with the scientific community’s focus on non-invasive imaging technologies, frequently searched in academic and industrial databases.

From an environmental perspective, Phenyl-d5 Isothiocyanate aligns with the principles of green chemistry. Its deuterated form often reduces the required dosage in experiments, minimizing waste generation—a key concern for laboratories adopting sustainability protocols. This aspect addresses frequently queried terms like "eco-friendly reagents" and "green analytical methods" in scientific literature.

Quality control of CAS 74881-77-9 involves rigorous testing for isotopic enrichment and chemical purity, often via gas chromatography-mass spectrometry (GC-MS). Suppliers increasingly provide certificates of analysis (CoA) with batch-specific data, responding to the demand for transparency in research-grade chemicals. This practice supports reproducibility, a cornerstone of modern open science initiatives.

Emerging trends in cancer research have spotlighted Phenyl-d5 Isothiocyanate as a tool for studying isothiocyanate-based therapeutics. Its structural similarity to bioactive compounds in cruciferous vegetables (e.g., sulforaphane) makes it a model for investigating chemopreventive mechanisms. Such applications intersect with popular searches on "diet-derived anti-cancer agents" and "molecular targeted therapy."

In conclusion, Phenyl-d5 Isothiocyanate (CAS No. 74881-77-9) exemplifies how isotopic labeling advances scientific discovery across disciplines. Its dual role in fundamental research and applied sciences ensures continued relevance, particularly in areas like multi-omics integration and personalized medicine. As analytical techniques evolve toward higher sensitivity, the demand for deuterated standards like this compound is projected to grow, solidifying its position in the life sciences toolkit.